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For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-NH-Piperidine-C5-OH, with the CAS Number 1229442-84-5, is a bifunctional molecule
primarily utilized as a linker in the development of Proteolysis Targeting Chimeras (PROTACS).
[1][2][3] Its structure incorporates a Boc-protected piperidine moiety and a terminal hydroxyl
group on a pentyl chain, providing a versatile scaffold for the synthesis of heterobifunctional
molecules. This guide provides a comprehensive overview of its chemical properties, a
plausible synthesis pathway, its application in targeted protein degradation, and relevant safety
considerations.

Structure:

The chemical structure of Boc-NH-Piperidine-C5-OH is tert-butyl (5-hydroxypentyl)(piperidin-
4-yl)carbamate.

Physicochemical and Spectroscopic Data
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While detailed experimental data for this specific molecule is not extensively published, the

following table summarizes its known properties. Researchers should expect analytical data

consistent with the described structure.

Property

Value

Reference

CAS Number

1229442-84-5

[1](2]

Molecular Formula

C15H30N203

[1]2]

Molecular Weight

286.41 g/mol

[1](2]

Appearance

Expected to be a solid or oil

Solubility

Expected to be soluble in
organic solvents like DCM,
DMF, and DMSO.

1H NMR

Expected signals
corresponding to the Boc
group (singlet, ~1.4 ppm),
piperidine ring protons, and the
pentyl chain protons, including
a terminal methylene group

adjacent to the hydroxyl.

13C NMR

Expected signals for the
carbonyl of the Boc group, the
quaternary carbon and methyl
groups of the Boc, and the
carbons of the piperidine and

pentyl chains.

Mass Spectrometry

Expected [M+H]* at m/z
287.23

Synthesis and Experimental Protocols

A specific, published experimental protocol for the synthesis of Boc-NH-Piperidine-C5-OH is

not readily available. However, based on common organic synthesis methodologies, two
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plausible synthetic routes are reductive amination and N-alkylation. Below are representative
protocols for these methods.

Representative Protocol 1: Reductive Amination

This approach involves the reaction of 4-(Boc-amino)piperidine with 5-hydroxypentanal,
followed by reduction of the intermediate imine.

Reaction Scheme:

1. Formation of Imine
2. NaBH(OAc)3, DCM

4-(Boc-amino)piperidine 5-Hydroxypentanal > Boc-NH-Piperidine-C5-OH

Click to download full resolution via product page
A plausible synthetic route for Boc-NH-Piperidine-C5-OH.

Materials:

4-(Boc-amino)piperidine

e 5-Hydroxypentanal

e Sodium triacetoxyborohydride (NaBH(OAC)3)

¢ Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium bicarbonate (NaHCOs)
e Brine

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e To a solution of 4-(Boc-amino)piperidine (1.0 eq) in anhydrous DCM, add 5-hydroxypentanal
(1.1 eq).
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 Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

o Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

o Continue stirring at room temperature overnight.

e Quench the reaction by the slow addition of saturated aqueous NaHCOs solution.
e Separate the organic layer and extract the aqueous layer with DCM (3x).

o Combine the organic layers, wash with brine, and dry over anhydrous MgSOa.

« Filter the mixture and concentrate the filtrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to yield Boc-NH-
Piperidine-C5-OH.

Representative Protocol 2: N-Alkylation

This method involves the direct alkylation of 4-(Boc-amino)piperidine with a suitable 5-carbon
chain electrophile bearing a protected or unprotected hydroxyl group.

Reaction Scheme:

Base (e.g., K2CO3), Solvent (e.g., DMF)

4-(Boc-amino)piperidine 5-Bromo-1-pentanol Boc-NH-Piperidine-C5-OH

Click to download full resolution via product page

An alternative synthetic route for Boc-NH-Piperidine-C5-OH.

Materials:

e 4-(Boc-amino)piperidine

e 5-Bromo-1-pentanol

e Potassium carbonate (K2CO3s)
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Dimethylformamide (DMF), anhydrous

Water

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na2S0a)

Procedure:

To a solution of 4-(Boc-amino)piperidine (1.0 eq) in anhydrous DMF, add potassium
carbonate (2.0 eq) and 5-bromo-1-pentanol (1.2 eq).

» Heat the reaction mixture to 60-80 °C and stir overnight.

e Cool the reaction to room temperature and pour it into water.

o Extract the aqueous mixture with ethyl acetate (3x).

o Combine the organic layers, wash with brine, and dry over anhydrous NazSOa.
« Filter the mixture and concentrate the filtrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to afford Boc-NH-
Piperidine-C5-OH.

Application in PROTAC Synthesis

Boc-NH-Piperidine-C5-OH is a valuable linker for the synthesis of PROTACSs, which are
heterobifunctional molecules that induce the degradation of a target protein of interest (POI).
This linker has been specifically mentioned in the context of synthesizing a PROTAC PIN1
degrader.

General Workflow for PROTAC Synthesis

The synthesis of a PROTAC using Boc-NH-Piperidine-C5-OH typically involves the following
steps:
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Linker Functionalization

Boc-NH-Piperidine-C5-OH Activation of -OH group Activated Linker

[First Coupling Deprotection
Second Coupling

E3 Ligase Ligand Final PROTAC

Click to download full resolution via product page

General workflow for PROTAC synthesis.

PROTAC-Mediated Protein Degradation

The resulting PROTAC, incorporating the Boc-NH-Piperidine-C5-OH derived linker, facilitates
the formation of a ternary complex between the target protein (e.g., PIN1) and an E3 ubiquitin
ligase. This proximity induces the ubiquitination of the target protein, marking it for degradation
by the proteasome.
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Ubiquitinated POI

Proteasome

Protein Degradation

Click to download full resolution via product page

Mechanism of PROTAC-mediated protein degradation.

Safety and Handling

A specific Safety Data Sheet (SDS) for Boc-NH-Piperidine-C5-OH is not publicly available.
However, based on its chemical structure, the following general safety precautions should be
observed:

* Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

+ Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of any potential vapors or aerosols. Avoid contact with skin and eyes.
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o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

» Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.

The Boc protecting group is sensitive to strong acids, and its removal will generate isobutylene
and carbon dioxide. Therefore, deprotection reactions should be performed with adequate
ventilation.

Conclusion

Boc-NH-Piperidine-C5-OH is a key building block in the rapidly evolving field of targeted
protein degradation. Its bifunctional nature allows for the strategic assembly of PROTAC
molecules. This guide provides essential information for researchers working with this
compound, from its synthesis to its application in the development of novel therapeutics. While
some experimental data is not yet in the public domain, the provided representative protocols
and general principles will aid in its successful use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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